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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563 Get Quote

CAS Number: 999-61-1

This technical guide provides an in-depth overview of 2-Hydroxypropyl acrylate (2-HPA), a

key monomer used in the synthesis of various polymers. This document is intended for

researchers, scientists, and professionals in drug development and related fields, offering

detailed information on its chemical properties, safety data, and toxicological profile.

Chemical and Physical Properties
2-Hydroxypropyl acrylate is a colorless liquid with a characteristic ester-like odor. It is a

mixture of two isomers: 2-hydroxypropyl acrylate and 1-methyl-2-hydroxyethyl acrylate. The

physical and chemical properties of 2-HPA are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₁₀O₃ [1]

Molecular Weight 130.14 g/mol [1]

Density 1.049 g/cm³ at 25 °C [1][2]

Boiling Point 194.5 °C at 760 mmHg [1]

Flash Point 79.9 °C [1]

Water Solubility 150,000 mg/L (estimated) [1]

Vapor Pressure 0.115 mmHg at 25 °C [1]

Refractive Index 1.442 [1]

Safety and Hazard Information
2-Hydroxypropyl acrylate is classified as a hazardous substance with significant health risks

upon exposure. The following table summarizes its hazard classifications according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation; H336: May cause

drowsiness or dizziness

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs (Respiratory system)

through prolonged or repeated

exposure

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects

Data compiled from multiple sources.[2][3][4]

Toxicological Data
Toxicological studies have been conducted to determine the acute toxicity of 2-HPA via various

routes of exposure.
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Test Species Route Value

LD50 Rat Oral 250 - 500 mg/kg

LD50 Rabbit Dermal ~250 mg/kg

Data compiled from multiple sources.[1][4]

Metabolism
The primary metabolic pathway for 2-Hydroxypropyl acrylate is anticipated to be hydrolysis of

the ester functionality. This is analogous to other acrylates, such as hydroxyethyl acrylate

(HEA). The hydrolysis would yield acrylic acid and 1,2-propanediol. A minor pathway may

involve conjugation with glutathione, leading to the formation of mercapturic acid derivatives

that are excreted in the urine.[5][6]
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Metabolic pathway of 2-Hydroxypropyl Acrylate.

Experimental Protocols
This section provides detailed methodologies for key toxicological studies relevant to 2-
Hydroxypropyl acrylate, based on internationally recognized guidelines.
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Acute Oral Toxicity (OECD 401 - Adapted)
Objective: To determine the acute oral toxicity (LD50) of a substance.
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Preparation

Dosing

Observation

Analysis

Select healthy, young adult rats (e.g., Sprague-Dawley)

Acclimatize animals to lab conditions for at least 5 days

Fast animals overnight (withhold food, not water)

Prepare graduated doses of 2-HPA in a suitable vehicle

Administer a single dose by oral gavage to groups of animals (one dose per group)

Observe animals for signs of toxicity and mortality at least once daily for 14 days

Record body weights at specified intervals

Perform gross necropsy on all animals

Calculate the LD50 value

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Application

Exposure

Observation & Analysis

Select healthy, young adult rats or rabbits with intact skin

Acclimatize animals to lab conditions

Remove fur from the dorsal area (approx. 10% of body surface)

Apply a single dose of 2-HPA to the shaved skin

Cover the application site with a porous gauze dressing

Expose animals for 24 hours

Remove the dressing and residual test substance

Observe for toxicity signs and mortality for 14 days

Perform gross necropsy on all animals
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Induction Phase

Challenge Phase

Evaluation

Day 0: Intradermal injections of 2-HPA with and without Freund's Complete Adjuvant (FCA)

Day 7: Topical application of 2-HPA to the injection site

Day 21: Topical application of a non-irritating concentration of 2-HPA to a naive site

Observe and score skin reactions at 24 hours post-challenge

Observe and score skin reactions at 48 hours post-challenge
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Treatment

Sampling

Analysis

Administer 2-HPA to rodents (usually mice or rats) via an appropriate route

Collect bone marrow or peripheral blood at appropriate time intervals after treatment

Prepare and stain slides

Score the frequency of micronucleated polychromatic erythrocytes (MN-PCEs)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Hydroxypropyl Acrylate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219563#2-hydroxypropyl-acrylate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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